Cas no 2580217-96-3 (Tert-butyl 6-amino-1,2,4-triazine-5-carboxylate)

• Product Name: Tert-butyl 6-amino-1,2,4-triazine-5-carboxylate
• CAS No: 2580217-96-3
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5660453
• PubChem ID: 165889572
• Update Time: 2023-09-11

Tert-butyl 6-amino-1,2,4-triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-1,2,4-triazine-5-carboxylate
• EN300-27731640
• 2580217-96-3
• Tert-butyl 6-amino-1,2,4-triazine-5-carboxylate

• Inchi： 1S/C8H12N4O2/c1-8(2,3)14-7(13)5-6(9)12-11-4-10-5/h4H,1-3H3,(H2,9,12)
• InChI Key： UYFLEUADVWGFTE-UHFFFAOYSA-N
• SMILES： O(C(C1C(=NN=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91Ų